Cas no 170495-71-3 (2-(6-Ethoxy-1-oxo-2,3-dihydro-1H-inden-2-yl)acetaldehyde)

• Product Name: 2-(6-Ethoxy-1-oxo-2,3-dihydro-1H-inden-2-yl)acetaldehyde
• CAS No: 170495-71-3
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 855816
• Update Time: 2023-08-02

2-(6-Ethoxy-1-oxo-2,3-dihydro-1H-inden-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-acetaldehyde,6-ethoxy-2,3-dihydro-1-oxo-(9CI)
• 2-(6-ethoxy-1-oxo-2,3-dihydro-1H-inden-2-yl)acetaldehyde
• HFKUGJHOESMCPQ-UHFFFAOYSA-N
• (RS)-2-(2-oxoethyl)-6-ethoxy-1-indanone
• 2-(6-Ethoxy-1-oxo-2,3-dihydro-1H-inden-2-yl)acetaldehyde

• Inchi： 1S/C13H14O3/c1-2-16-11-4-3-9-7-10(5-6-14)13(15)12(9)8-11/h3-4,6,8,10H,2,5,7H2,1H3
• InChI Key： HFKUGJHOESMCPQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CC1CC=O)OCC

Computed Properties

• Exact Mass: 218.094
• Monoisotopic Mass: 218.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4